Cas no 864237-02-5 (Methyl 7-hydroxyisoquinoline-3-carboxylate)

• Product Name: Methyl 7-hydroxyisoquinoline-3-carboxylate
• CAS No: 864237-02-5
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• CID: 1006831
• PubChem ID: 53419788
• Update Time: 2025-10-30

Methyl 7-hydroxyisoquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 7-hydroxyisoquinoline-3-carboxylate
• Methyl 7-hydroxy-3-isoquinolinecarboxylate
• METHYL7-HYDROXYISOQUINOLINE-3-CARBOXYLATE
• HEGXLPJASDGKDJ-UHFFFAOYSA-N
• 864237-02-5
• FT-0768412
• SCHEMBL1535240
• DA-02002

• MDL： MFCD11976170
• Inchi： 1S/C11H9NO3/c1-15-11(14)10-5-7-2-3-9(13)4-8(7)6-12-10/h2-6,13H,1H3
• InChI Key： HEGXLPJASDGKDJ-UHFFFAOYSA-N
• SMILES： OC1C=CC2=CC(C(=O)OC)=NC=C2C=1

Computed Properties

• Exact Mass: 203.058243149g/mol
• Monoisotopic Mass: 203.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 59.4Ų

Additional information on Methyl 7-hydroxyisoquinoline-3-carboxylate

Methyl 7-Hydroxyisoquinoline-3-Carboxylate: A Comprehensive Overview

Methyl 7-hydroxyisoquinoline-3-carboxylate, also known by its CAS number 864237-02-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the isoquinoline family, a class of heterocyclic aromatic compounds that have been extensively studied due to their diverse biological activities and applications in drug discovery. The structure of methyl 7-hydroxyisoquinoline-3-carboxylate consists of an isoquinoline ring system with a hydroxyl group at position 7 and a methyl ester group at position 3. These functional groups contribute to the compound's unique chemical properties and reactivity.

Recent studies have highlighted the potential of methyl 7-hydroxyisoquinoline-3-carboxylate as a promising lead compound in the development of new therapeutic agents. Researchers have explored its anti-inflammatory, antioxidant, and anticancer properties, making it a focal point in medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant inhibitory effects on key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory drug.

The synthesis of methyl 7-hydroxyisoquinoline-3-carboxylate involves a multi-step process that typically begins with the preparation of isoquinoline derivatives. One common approach is the Skraup oxidation method, which involves the oxidation of tetrahydroisoquinoline derivatives to form isoquinoline. Subsequent functionalization steps, such as hydroxylation and esterification, yield the final product. The optimization of these synthetic routes has been a topic of extensive research, with chemists focusing on improving yields and reducing reaction times.

In terms of biological activity, methyl 7-hydroxyisoquinoline-3-carboxylate has shown remarkable selectivity towards certain targets. For example, studies have revealed its ability to inhibit the growth of cancer cells by modulating key signaling pathways. A research team from the University of California reported that this compound induces apoptosis in human breast cancer cells by targeting the mitochondrial pathway. These findings underscore its potential as a chemotherapeutic agent.

Moreover, the compound's antioxidant properties have been leveraged in the development of nutraceuticals and cosmeceuticals. Its ability to scavenge free radicals makes it a valuable ingredient in products aimed at combating oxidative stress and aging. Preliminary clinical trials have shown promising results, with participants experiencing reduced oxidative damage markers after supplementation with methyl 7-hydroxyisoquinoline-3-carboxylate.

From an environmental perspective, researchers are also investigating the biodegradability and eco-friendly synthesis routes for methyl 7-hydroxyisoquinoline-3-carboxylate. Green chemistry approaches, such as using microwave-assisted synthesis or enzymatic catalysis, are being explored to minimize waste and reduce energy consumption during production.

In conclusion, methyl 7-hydroxyisoquinoline-3-carboxylate (CAS No: 864237-02-5) is a versatile compound with a wide range of applications in pharmaceuticals, nutraceuticals, and cosmetics. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development. As advancements in synthetic methodologies and biological studies continue to unfold, this compound is poised to play an increasingly important role in modern medicine.